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Compound of Interest

Compound Name: pyridine-2-thiol

Cat. No.: B7724439

Essential Safety and Handling Guide for
Pyridine-2-thiol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
pyridine-2-thiol (CAS No. 2637-34-5). The following procedural guidance is designed to
ensure the safe execution of laboratory operations involving this compound.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure to pyridine-2-
thiol. The following table summarizes the recommended PPE for handling this chemical.
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PPE Category

Recommended Equipment

Best Practices

Eye and Face Protection

Chemical splash goggles or
safety glasses with side
shields. A face shield should
be worn in addition to goggles
when there is a significant risk

of splashing.

Ensure eye protection meets
appropriate government
standards (e.g., NIOSH in the
US or EN 166 in the EU).

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile

or butyl rubber).

Gloves must be inspected for
integrity before each use. Use
proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves as
hazardous waste. Wash and
dry hands thoroughly after
handling.[1][2]

Respiratory Protection

A NIOSH-approved respirator

is required if working outside of

a fume hood, if ventilation is
inadequate, or if dust is
generated. The type of
respirator will depend on the
concentration and nature of

the airborne contaminant.

Ensure proper fit and training
before using a respirator. For
high concentrations, a full-face
respirator or a supplied-air

respirator may be necessary.

[3]

Protective Clothing

A lab coat or a full chemical-

protective suit.

Wear fire/flame resistant and
impervious clothing. Remove
and wash contaminated

clothing before reuse.[3]

Operational Plan for Safe Handling and Disposal

A systematic approach is essential for safely managing pyridine-2-thiol throughout its lifecycle

in the laboratory.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and strong bases.[1][2]

Keep the container tightly closed when not in use.
The storage area should be clearly labeled with the appropriate hazard warnings.
. Handling and Use:

All handling of pyridine-2-thiol, whether in solid or solution form, must be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Ensure adequate ventilation.[3]
Use the smallest quantity of the substance necessary for the experiment.
Avoid the formation of dust.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly with soap and water after handling.
. Spill Management:
Minor Spill:
o Evacuate the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

o Collect the absorbed material into a sealed, labeled hazardous waste container.
Major Spill:

o Evacuate the laboratory and restrict access.
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o Contact your institution's environmental health and safety (EHS) department immediately.
4. First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[3]

e In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation occurs, get medical help.[3]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.

Disposal Plan
All waste containing pyridine-2-thiol must be treated as hazardous waste.

e Solid Waste: Collect all solid waste, including contaminated gloves, absorbent materials, and
empty containers, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Collect all liquid waste containing pyridine-2-thiol in a separate, sealed, and
clearly labeled hazardous waste container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of down the drain.

Quantitative Data

The following table summarizes key quantitative data for pyridine-2-thiol.
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Property Value Source
CAS Number 2637-34-5 [1112]
Molecular Formula CsHsNS [2]
Molecular Weight 111.16 g/mol
Appearance Yellow to brown solid [2]
Melting Point 125-130 °C

No specific OELs have been

established for pyridine-2-thiol

by major regulatory bodies.[1]

[41[5][6] For the related

) o compound pyridine (CAS 110-

Occupational Exposure Limits )

86-1), the following OELs are N/A

(OELs)

established: OSHA PEL: 5
ppm (15 mg/m3) TWA; NIOSH
REL: 5 ppm (15 mg/m?3) TWA,
ACGIH TLV: 5 ppm TWA.[7][8]
[91[10]

GHS Hazard Statements

H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[3]

Disclaimer: The occupational exposure limits for pyridine are provided for informational

purposes only as a reference for a structurally related compound and should not be used as

safe exposure limits for pyridine-2-thiol.

Experimental Workflow and Safety Protocol
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Caption: Workflow for the safe handling and disposal of pyridine-2-thiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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